Cas no 2171394-96-8 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid
• CAS No: 2171394-96-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5998631
• PubChem ID: 165821215
• Update Time: 2025-10-18

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid
• 2171394-96-8
• EN300-1579836
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylpropanoic acid

• Inchi： 1S/C25H30N2O5/c1-15(2)22(12-23(28)26-13-16(3)24(29)30)27-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-22H,12-14H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t16?,22-/m0/s1
• InChI Key： OZNBIVVJJMMDLO-XLDIYJRPSA-N
• SMILES： O(C(N[C@@H](CC(NCC(C(=O)O)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid

Compound CAS No. 2171394-96-8: 3-(3S)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-4-methylpentanamido-2-methylpropanoic Acid

The compound with CAS No. 2171394-96-8, named 3-(3S)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-4-methylpentanamido-2-methylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 3-position, and a branched amino acid moiety. The presence of the Fmoc group suggests that this compound is likely used in peptide synthesis or as a protecting group in organic chemistry.

Recent advancements in peptide synthesis have highlighted the importance of using highly efficient protecting groups like Fmoc to ensure precise control over the stereochemistry and reactivity of amino acids during synthesis. The Fmoc group is particularly advantageous due to its stability under basic conditions and its ability to be easily removed under acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). The stereochemistry at the 3-position of this compound, denoted by the (S) configuration, plays a critical role in determining its biological activity and interactions with other molecules.

The structure of this compound also includes a 4-methylpentanamido group, which adds to its complexity and potential functionality. This group may contribute to the molecule's solubility, stability, or ability to interact with biological targets such as enzymes or receptors. Additionally, the 2-methylpropanoic acid moiety introduces further branching and potential sites for functionalization or modification.

From a pharmacological perspective, compounds with structures similar to CAS No. 2171394-96-8 are often explored for their potential as peptide-based drugs or as intermediates in the synthesis of more complex bioactive molecules. Recent studies have demonstrated that peptides derived from such compounds can exhibit potent inhibitory activity against various enzymes, making them promising candidates for drug development.

In terms of synthesis, the preparation of this compound likely involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. The use of chiral resolution techniques or asymmetric synthesis methods may be employed to ensure the correct configuration at the 3-position. Furthermore, the introduction of the Fmoc group would involve standard protecting group chemistry techniques, such as activation of carboxylic acids using dicyclohexylcarbodiimide (DCC) or similar reagents.

Recent research has also focused on optimizing the synthesis of similar compounds to improve yields and reduce costs. For example, advancements in catalytic asymmetric synthesis have enabled more efficient construction of chiral centers like the one present in this compound. Additionally, green chemistry approaches are being increasingly adopted to minimize environmental impact during the production process.

The physical properties of CAS No. 2171394-96-8 are expected to include a high molecular weight due to its complex structure, with potential solubility issues depending on the specific functional groups present. However, modifications such as those introduced by the Fmoc group can significantly influence these properties, making them more amenable to biological applications.

In conclusion, CAS No. 2171394-96-8 represents a sophisticated organic molecule with significant potential in peptide synthesis and drug development. Its unique structure, incorporating a fluorenylmethoxycarbonyl (Fmoc) group and a chiral amino acid moiety, positions it as an important tool in modern organic chemistry and pharmacology.